Cas no 29475-05-6 (Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI))

• Product Name: Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
• CAS No: 29475-05-6
• MF: C₃₁H₃₉N₅O₅
• MW: 561.671867609024
• CID: 277128
• PubChem ID: 161635
• Update Time: 2025-04-19

Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'a)- (9CI)
• 2'-Ethyl-12'-hydroxy-5'α-(2-methylpropyl)ergotaman-3',6',18-trione
• Ergoptin
• (6aR,9R)-N-[(1S,2S,4R,7R)-4-ethyl-2-hydroxy-7-(2-methylpropyl)-5,8-dioxo-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• Ergotaman-3',6',18-trione, 2'-ethyl-12'-hydroxy-5'-(2-methylpropyl)-, (5'-alpha)-
• alpha-Ergoptine
• 29475-05-6
• Ergoptine

• Inchi： 1S/C31H39N5O5/c1-5-30(29(39)36-24(12-17(2)3)28(38)35-11-7-10-25(35)31(36,40)41-30)33-27(37)19-13-21-20-8-6-9-22-26(20)18(15-32-22)14-23(21)34(4)16-19/h6,8-9,13,15,17,19,23-25,32,40H,5,7,10-12,14,16H2,1-4H3,(H,33,37)/t19-,23-,24-,25+,30-,31+/m1/s1
• InChI Key： JFRCRHHCXKEHBW-YKAZNSBZSA-N
• SMILES： O1[C@](CC)(C(N2[C@H](CC(C)C)C(N3CCC[C@H]3[C@]12O)=O)=O)NC([C@@H]1C=C2C3C=CC=C4C=3C(=CN4)C[C@H]2N(C)C1)=O

Computed Properties

• Exact Mass: 561.29511936g/mol
• Monoisotopic Mass: 561.29511936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Ergopeptines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Ergopeptines